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Compound of Interest

Compound Name: TCO-PEG2-amine

Cat. No.: B15063031 Get Quote

Essential Safety and Handling Guide for TCO-
PEG2-amine
This guide provides crucial safety, logistical, and operational information for researchers,

scientists, and drug development professionals handling TCO-PEG2-amine. The following

procedures are based on general safety protocols for handling amine-containing compounds

and PEGylated reagents. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by the supplier for comprehensive details before handling this chemical.

TCO-PEG2-amine is a chemical compound that contains a trans-cyclooctene (TCO) moiety, a

polyethylene glycol (PEG) linker, and a primary amine group.[1] The TCO group is reactive in

"click chemistry," while the amine group allows for conjugation to other molecules.[1] The PEG

linker enhances solubility in aqueous media.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling TCO-PEG2-amine. The required PPE is determined by the potential hazards

associated with the amine functional group, which can be corrosive and an irritant.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles that meet the ANSI

Z.87.1 standard are mandatory. A face shield

should be worn over the goggles if there is a

significant risk of splashes.

Skin Protection

A standard laboratory coat should be worn.

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required. Always inspect gloves

for any signs of damage before use. Wear

closed-toe shoes and long pants.

Respiratory Protection

Work with TCO-PEG2-amine should be

conducted in a certified chemical fume hood to

prevent inhalation of any potential vapors or

aerosols.

Operational Plan: Handling and Storage
Adherence to a strict operational workflow is critical for the safe handling of TCO-PEG2-amine.

Preparation:

Assemble all necessary equipment and reagents within a designated chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Don all required PPE as outlined in the table above before handling the chemical.

Handling:

TCO-PEG2-amine is often supplied as a solid or oil. Handle the compound in a well-

ventilated area, preferably a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]
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Keep the container tightly closed when not in use.

Storage:

Store in a tightly sealed container in a freezer, typically at -20°C, as recommended by

suppliers.

The compound should be protected from light.

It is often recommended to store under an inert atmosphere (e.g., Argon or Nitrogen) to

prevent degradation.

TCO compounds have a short half-life and are not recommended for long-term storage as

they can isomerize and lose reactivity.

Disposal Plan
Proper disposal of TCO-PEG2-amine and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused TCO-PEG2-amine and any solutions containing the

compound as hazardous chemical waste. Follow all local, state, and federal regulations for

chemical waste disposal. Do not dispose of it down the drain.

Contaminated Materials: Any materials contaminated with TCO-PEG2-amine, such as

pipette tips, gloves, and paper towels, should be collected in a sealed, labeled container and

disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous chemical waste.

Quantitative Data Summary
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Property Value

CAS Number 2141981-87-3

Molecular Formula C₁₅H₂₈N₂O₄

Molecular Weight 300.39 g/mol

Purity ≥97%

Storage Temperature -20°C

Solubility Soluble in DMSO, DCM, and DMF

Experimental Workflow
The following diagram illustrates the general workflow for handling TCO-PEG2-amine in a

laboratory setting.
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Caption: Workflow for safe handling of TCO-PEG2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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